A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins†
Chemical Communications Pub Date: 2014-08-21 DOI: 10.1039/C4CC05246C
Abstract
The direct conjugation of a labeled proteome to a cleavable azide resin utilizing the copper-catalyzed azide alkyne cycloaddition is demonstrated. The procedure omits the classical streptavidin- and biotin-based affinity enrichment step and represents an operationally simpler, cheaper and less contaminated alternative for protein purification.
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CAS no.: 16096-33-6
